Cas no 1361556-16-2 (2-Fluoro-3-(2,4,6-trichlorophenyl)isonicotinic acid)

• Product Name: 2-Fluoro-3-(2,4,6-trichlorophenyl)isonicotinic acid
• CAS No: 1361556-16-2
• MF: C₁₂H₅Cl₃FNO₂
• MW: 320.531003713608
• CID: 4923461
• Update Time: 2025-05-28

2-Fluoro-3-(2,4,6-trichlorophenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-(2,4,6-trichlorophenyl)isonicotinic acid

• Inchi： 1S/C12H5Cl3FNO2/c13-5-3-7(14)10(8(15)4-5)9-6(12(18)19)1-2-17-11(9)16/h1-4H,(H,18,19)
• InChI Key： JLJPTLJDKUDRRD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C(=NC=CC=1C(=O)O)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 335
• XLogP3: 4.3
• Topological Polar Surface Area: 50.2

Additional information on 2-Fluoro-3-(2,4,6-trichlorophenyl)isonicotinic acid

Research Briefing on 2-Fluoro-3-(2,4,6-trichlorophenyl)isonicotinic acid (CAS: 1361556-16-2)

2-Fluoro-3-(2,4,6-trichlorophenyl)isonicotinic acid (CAS: 1361556-16-2) is a fluorinated isonicotinic acid derivative that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been investigated for its potential applications in drug discovery and development. The presence of fluorine and trichlorophenyl groups in its structure suggests possible interactions with biological targets, making it a promising candidate for further study.

Recent studies have focused on the synthesis and characterization of 2-Fluoro-3-(2,4,6-trichlorophenyl)isonicotinic acid, with particular emphasis on its physicochemical properties and biological activity. Researchers have employed advanced analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC), to confirm the purity and stability of the compound. These studies have provided valuable insights into the compound's behavior under various conditions, which is critical for its potential use in pharmaceutical formulations.

In vitro and in vivo studies have explored the pharmacological potential of 2-Fluoro-3-(2,4,6-trichlorophenyl)isonicotinic acid. Preliminary results indicate that the compound exhibits moderate activity against certain enzyme targets, including kinases and proteases, which are often implicated in disease pathways. However, further optimization of its structure may be required to enhance its potency and selectivity. Researchers are also investigating the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), to assess its suitability as a drug candidate.

The mechanistic studies of 2-Fluoro-3-(2,4,6-trichlorophenyl)isonicotinic acid have revealed its potential to modulate specific signaling pathways. For instance, it has been shown to interact with proteins involved in inflammation and cell proliferation, suggesting possible applications in the treatment of chronic inflammatory diseases and cancer. These findings are supported by molecular docking simulations, which predict strong binding affinities between the compound and its target proteins. However, additional experimental validation is needed to confirm these interactions.

Despite the promising preliminary results, challenges remain in the development of 2-Fluoro-3-(2,4,6-trichlorophenyl)isonicotinic acid as a therapeutic agent. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and advance the compound toward clinical trials. The ongoing research on this compound highlights its potential to contribute to the development of novel therapeutics in the chemical biology and pharmaceutical fields.

In conclusion, 2-Fluoro-3-(2,4,6-trichlorophenyl)isonicotinic acid (CAS: 1361556-16-2) represents a promising area of research in medicinal chemistry. Its unique structural features and preliminary biological activity warrant further investigation to fully explore its therapeutic potential. As research progresses, this compound may emerge as a valuable tool for understanding disease mechanisms and developing new treatments. The scientific community eagerly anticipates future studies that will shed more light on its applications and limitations.